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Compound of Interest

Compound Name: GDC-6036-NH

Cat. No.: B10831487 Get Quote

Disclaimer: Specific disposal procedures for GDC-6036-NH are not readily available in public

documentation. The following guidelines are based on general best practices for the disposal of

research-grade chemical compounds and should be supplemented by a thorough review of

your institution's specific hazardous waste management protocols and consultation with your

Environmental Health and Safety (EHS) department.

Immediate Safety and Logistical Information
Researchers, scientists, and drug development professionals handling GDC-6036-NH must

prioritize safety and adhere to established laboratory protocols. As a precursor to the potent

KRAS G12C inhibitor Divarasib (GDC-6036), GDC-6036-NH should be handled as a potentially

hazardous compound. All waste generated, including contaminated personal protective

equipment (PPE) and empty containers, must be disposed of as hazardous chemical waste.

Chemical and Physical Properties of GDC-6036
(Divarasib)
While specific data for GDC-6036-NH is limited, the properties of the related compound GDC-

6036 (Divarasib) can provide some context for handling and safety precautions.
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Property Data

Chemical Formula C₂₉H₃₂ClF₄N₇O₂

Molecular Weight 622.1 g/mol

Appearance Solid

Solubility Soluble in DMSO (≥10 mg/ml)

Slightly soluble in Ethanol (0.1-1 mg/ml)

Storage Store at -20°C for long-term stability

Step-by-Step Disposal Protocol for GDC-6036-NH
The following is a generalized protocol for the disposal of GDC-6036-NH and associated

waste. Always consult your institution's EHS guidelines before proceeding.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with GDC-6036-NH, including unused or

expired compound, contaminated PPE (gloves, lab coats), weigh paper, and plasticware, in a

designated, leak-proof hazardous waste container.

Liquid Waste: Collect all liquid waste containing GDC-6036-NH, such as solutions or

rinsates, in a separate, compatible, and clearly labeled hazardous waste container. Do not

mix with other incompatible waste streams.

Sharps Waste: Any sharps (needles, scalpels) contaminated with GDC-6036-NH must be

disposed of in a designated sharps container for hazardous chemical waste.

2. Container Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"GDC-6036-NH".

Include the approximate concentration and quantity of the waste.

Note any other chemical constituents in the waste container.
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Affix the appropriate hazard symbols as determined by your institution's EHS.

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed except when adding waste.

Provide secondary containment for all liquid waste containers to prevent spills.

4. Disposal of Empty Containers:

Empty containers that held GDC-6036-NH should be triple-rinsed with a suitable solvent.

The rinsate from the first rinse must be collected and disposed of as hazardous liquid waste.

After thorough rinsing and air drying, deface the original label and dispose of the container

according to your institution's guidelines for chemically contaminated glassware or

plasticware.

5. Scheduling Waste Pickup:

Once a waste container is full or has reached its designated accumulation time limit, contact

your institution's EHS department to schedule a pickup.

Do not dispose of any GDC-6036-NH waste down the drain or in the regular trash.

Experimental Workflow for Handling and Disposal
The following diagram illustrates a generalized workflow for experiments involving GDC-6036-
NH, from preparation to the final disposal of waste.
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To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of GDC-
6036-NH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831487#gdc-6036-nh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10831487#gdc-6036-nh-proper-disposal-procedures
https://www.benchchem.com/product/b10831487#gdc-6036-nh-proper-disposal-procedures
https://www.benchchem.com/product/b10831487#gdc-6036-nh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

